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Compound of Interest

Compound Name: Palmitic acid-d4-1

Cat. No.: B591804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction:

Palmitic acid-d4-1 is a deuterated form of palmitic acid, a common saturated fatty acid. Stable

isotope-labeled compounds like Palmitic acid-d4-1 are valuable tools in drug development

and metabolic research, primarily used as tracers for quantification in pharmacokinetic and

metabolic studies.[1][2] While deuteration can potentially affect the metabolic profiles of drugs,

the fundamental safety and handling precautions are largely based on the properties of the

parent compound, palmitic acid, supplemented with specific data for the deuterated analog

where available. This guide provides an in-depth overview of the safety, handling, and

toxicological information for Palmitic acid-d4-1.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Palmitic acid-d4-
1. Data for the non-deuterated palmitic acid is included for comparison where specific data for

the deuterated form is not available.
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Property Palmitic acid-d4-1
Palmitic Acid (for
comparison)

Reference

Molecular Formula C16H28D4O2 C16H32O2 [1][3]

Molecular Weight 260.45 g/mol 256.42 g/mol [1][3][4]

Exact Mass 260.26500 Da 256.24023 Da [1][4]

CAS Number
75736-47-9 / 75736-

49-1
57-10-3 [1][3]

Appearance -
White crystalline waxy

material
[5]

Melting Point - 61 - 64 °C [6]

Boiling Point - 271.5 °C (at 133 hPa) [7]

Density - 0.852 g/cm³ (at 25 °C) [7]

Solubility -

Insoluble in water;

Soluble in hot alcohol,

ether, chloroform

[5][7]

LogP 5.55 6.4 [1][4]

Hazard Identification and Classification
Palmitic acid-d4-1 is classified as hazardous according to the Globally Harmonized System

(GHS). The primary hazards are related to irritation and acute oral toxicity.
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Hazard Classification GHS Category Hazard Statement

Acute toxicity, oral Category 4 H302: Harmful if swallowed

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure
Category 3

H335: May cause respiratory

irritation

Data from MedChemExpress

Safety Data Sheet for Palmitic

acid-d4.[3]

Toxicological Information
Detailed toxicological studies specifically for Palmitic acid-d4-1 are limited. The data below is

for the parent compound, palmitic acid, and should be considered as a reference.

Endpoint Species Route Value Reference

LD50 Rat Oral >5,000 mg/kg [7][8]

Primary Irritancy - Skin Irritant effect [9]

Primary Irritancy - Eye Irritating effect [7][9]

Sensitization - -
No sensitizing

effects known
[7][9]

Genotoxicity - -
Does not present

a concern
[10]

Carcinogenicity - -
Not identified as

a carcinogen
[8]

Experimental Protocols & Methodologies
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Specific experimental safety and toxicology testing protocols for Palmitic acid-d4-1 are not

detailed in the available documentation. The hazard classifications provided are based on

standard regulatory testing guidelines (e.g., OECD Test Guidelines). The following sections

describe generalized protocols for handling and emergency procedures based on safety data

sheets.

First Aid Measures
A standardized first aid response protocol is crucial when working with this compound.

Exposure Route Protocol Reference

Inhalation

Remove victim to fresh air and

keep at rest in a position

comfortable for breathing. If

symptoms persist, seek

medical advice.

[3][11]

Skin Contact

Take off contaminated clothing.

Wash with plenty of soap and

water. If skin irritation occurs,

seek medical attention.

[3][11]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing. If

eye irritation persists, get

medical advice/attention.

[3][7]

Ingestion

Rinse mouth. Call a doctor if

you feel unwell. Do not induce

vomiting.

[3][11][12]

Handling, Storage, and Disposal
Proper handling and storage are essential to ensure safety and maintain the integrity of the

compound.
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Safe Handling Workflow
The following diagram illustrates the general workflow for handling Palmitic acid-d4-1 in a

laboratory setting.
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General Handling Workflow for Palmitic Acid-d4-1

Preparation

Handling & Use

Post-Handling

Storage & Disposal

Consult SDS and
Perform Risk Assessment

Wear Appropriate PPE:
Lab Coat, Gloves, Goggles

Ensure Proper Ventilation
(Fume Hood or Ventilated Area)

Weigh Compound
(Avoid Dust Generation)

Proceed to handling

Use in Experiment

Decontaminate Work Area

After use

Dispose of Waste According to
Local Regulations

If disposingWash Hands Thoroughly

Store in Tightly Closed Container
in a Dry, Cool Place

If storing

Click to download full resolution via product page

Caption: A workflow for the safe handling of Palmitic acid-d4-1.
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Emergency Spill Response
In the event of a spill, the following procedure should be followed.

Emergency Spill Response Protocol

Spill Occurs

Evacuate Immediate Area
(If necessary)

Ensure Appropriate PPE is Worn

Ventilate the Area

Contain the Spill
(Avoid dust generation)

Clean Up Spill:
Take up dry/mechanically

Place in Suitable Container
for Disposal

Decontaminate Spill Area

Report Incident
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Click to download full resolution via product page

Caption: A flowchart for responding to a Palmitic acid-d4-1 spill.

Storage and Disposal
Storage: Store in a dry, cool, and well-ventilated place.[12][13] Keep the container tightly

closed and sealed, protected from moisture and light.[3][11]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.[3] Waste must be handled by a licensed professional waste disposal service.[8]

Biological Activity and Signaling
Palmitic acid has been shown to induce the expression of glucose-regulated protein 78

(GRP78) and CCAAT/enhancer-binding protein homologous protein (CHOP) in mouse

granulosa cells.[1][2] This indicates a potential role in inducing endoplasmic reticulum (ER)

stress.

Palmitic Acid Induced ER Stress Pathway

Palmitic Acid / 
Palmitic Acid-d4-1

Endoplasmic Reticulum
(ER) Stress

induces

GRP78 Expressionupregulates

CHOP Expression

upregulates

Click to download full resolution via product page

Caption: Simplified pathway of Palmitic acid inducing ER stress markers.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn when handling Palmitic acid-d4-1 to minimize exposure.
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Protection Type Recommendation Reference

Eye/Face
Wear safety glasses with side-

shields or goggles.
[12]

Skin
Wear protective gloves (e.g.,

nitrile rubber) and a lab coat.
[3][12]

Respiratory

Use a NIOSH-approved

respirator if dust is generated

and ventilation is inadequate.

Disclaimer: This guide is intended for informational purposes for trained professionals. It is not

a substitute for a thorough review of the Safety Data Sheet (SDS) provided by the supplier and

a comprehensive risk assessment for the specific experimental conditions. Always adhere to

institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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